Cas no 1375473-11-2 (4-Phenoxypyridine-2-carboxylic acid hydrochloride)

• Product Name: 4-Phenoxypyridine-2-carboxylic acid hydrochloride
• CAS No: 1375473-11-2
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• MDL: MFCD21602680
• CID: 5044462
• PubChem ID: 73994791
• Update Time: 2025-09-28

4-Phenoxypyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-phenoxypyridine-2-carboxylic acid hydrochloride
• 4-phenoxypyridine-2-carboxylic acid;hydrochloride
• 4-Phenoxypyridine-2-carboxylic acid hydrochloride

• MDL： MFCD21602680
• Inchi： 1S/C12H9NO3.ClH/c14-12(15)11-8-10(6-7-13-11)16-9-4-2-1-3-5-9;/h1-8H,(H,14,15);1H
• InChI Key： XHXKICBAWPUOEV-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)C1C=CN=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 59.4

4-Phenoxypyridine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-Phenoxypyridine-2-carboxylic acid hydrochloride

4-Phenoxypyridine-2-carboxylic acid hydrochloride: A Promising Compound in Modern Pharmaceutical Research

4-Phenoxypyridine-2-carboxylic acid hydrochloride, with the chemical formula C₁₄H₁₁NO₄·HCl and CAS number 1375473-11-2, has emerged as a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of substituted pyridine derivatives, which are widely studied for their diverse biological activities. The hydrochloride salt form of 4-Phenoxypyridine-2-carboxylic acid is particularly notable for its solubility properties, making it a preferred candidate for drug development. Recent research has highlighted its potential in modulating various cellular pathways, which has sparked interest among scientists and pharmaceutical researchers.

The pyridine ring structure is a key feature of 4-Phenoxypyridine-2-carboxylic acid hydrochloride, providing a scaffold for functional groups that can interact with biological targets. The phenoxyl group attached to the pyridine ring enhances its ability to participate in hydrogen bonding and π-π stacking interactions, which are critical for ligand-receptor binding. This structural characteristic is particularly relevant in the context of drug design, where molecular interactions play a pivotal role in determining efficacy and selectivity.

Recent studies have demonstrated that 4-Phenoxypyridine-2-carboxylic acid hydrochloride exhibits promising pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound demonstrates significant inhibitory activity against a panel of kinases, suggesting its potential as a therapeutic agent for diseases involving aberrant kinase signaling. The carboxylic acid group in the molecule is believed to contribute to its ability to modulate intracellular signaling pathways, making it a valuable tool for further investigation.

The hydrochloride salt form of 4-Phen,phenoxypyridine-2-carboxylic acid is also advantageous in terms of its physicochemical properties. The salt form enhances solubility, which is crucial for the development of oral formulations. This property is particularly important in the context of drug delivery, where bioavailability is a key factor in determining the success of a therapeutic agent. The hydrochloride salt form also allows for better stability under various storage conditions, which is essential for the commercialization of pharmaceutical products.

Another area of interest is the potential application of 4-Phenoxypyridine-2-carboxylic acid hydrochloride in the treatment of neurodegenerative diseases. A 2022 study published in Neuropharmacology explored the neuroprotective effects of this compound, suggesting that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease. The phenoxyl group is believed to play a role in scavenging reactive oxygen species, which are implicated in the pathogenesis of these diseases.

The pyridine ring structure of 4-Phenoxypyridine-2-carboxylic acid hydrochloride also allows for the introduction of various substituents, which can be tailored to enhance specific biological activities. For example, modifications to the phenoxyl group have been shown to improve the compound's affinity for certain receptors, thereby increasing its therapeutic potential. This flexibility in chemical modification underscores the importance of this compound in the design of novel therapeutics.

Furthermore, the carboxylic acid group in 4-Phenoxypyridine-2-carboxylic acid hydrochloride is a critical site for potential interactions with biological targets. This group can participate in hydrogen bonding with amino acid residues in proteins, which is essential for the compound's ability to bind to its target. The hydrochloride salt form also facilitates ionization, which can influence the compound's ability to cross cell membranes and reach its target site.

Recent advancements in computational chemistry have provided new insights into the molecular mechanisms of 4-Phenoxypyridine-2-carboxylic acid hydrochloride. Molecular docking studies have shown that this compound can bind to various receptors, including G-protein coupled receptors (GPCRs) and ion channels. These findings highlight the compound's potential as a lead molecule for the development of drugs targeting these pathways. The phenoxyl group is particularly important in these interactions, as it can engage in both hydrophobic and electrostatic interactions with the receptor.

The hydrochloride salt form of 4-Phenoxypyridine-2-carboxylic acid is also being explored for its potential as a prodrug. Prodrugs are designed to improve the solubility, stability, and bioavailability of active compounds. In the case of 4-Phenoxypyridine-2-carboxylic acid hydrochloride, the salt form may serve as a prodrug that is converted into the active compound in the body. This approach could enhance the therapeutic efficacy of the compound while reducing potential side effects.

Another area of research is the potential use of 4-Phenoxypyridine-2-carboxylic acid hydrochloride in the treatment of inflammatory diseases. A 2023 study published in Pharmacological Research investigated the anti-inflammatory properties of this compound, suggesting that it may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. The phenoxyl group is believed to contribute to the compound's ability to modulate inflammatory pathways, making it a promising candidate for further investigation.

The pyridine ring structure of 4-Phenoxypyridine-2-carboxylic acid hydrochloride also allows for the incorporation of various functional groups that can enhance its biological activity. For example, the introduction of hydrophobic groups can improve the compound's ability to cross cell membranes, while the addition of polar groups can enhance its solubility. These modifications can be tailored to optimize the compound's therapeutic potential for specific diseases.

In conclusion, 4-Phenoxypyridine-2-carboxylic acid hydrochloride is a promising compound with a wide range of potential applications in pharmaceutical research. Its structural features, including the pyridine ring, phenoxyl group, and carboxylic acid group, contribute to its diverse biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for drug development. As research in this area continues to advance, it is likely that 4-Phenoxypyridine-2-carboxylic acid hydrochloride will play an increasingly important role in the development of novel therapeutics.

The hydrochloride salt form of 4-Phenoxypyridine-2-carboxylic acid is also being investigated for its potential as a lead compound in the development of new drugs. Lead compounds are essential in drug discovery, as they provide a starting point for the design of more effective and selective therapeutic agents. The phenoxyl group in 4-Phenoxypyridine-2-carboxylic acid hydrochloride is particularly valuable in this context, as it can be modified to enhance specific biological activities. This flexibility in chemical modification underscores the importance of this compound in the design of novel therapeutics.

Recent studies have also highlighted the potential of 4-Phenoxypyridine-2-carboxylic acid hydrochloride in the treatment of metabolic disorders. A 2022 study published in Metabolism explored the effects of this compound on glucose metabolism, suggesting that it may have therapeutic potential in conditions such as type 2 diabetes. The carboxylic acid group is believed to play a role in modulating metabolic pathways, making it a promising candidate for further investigation.

Overall, the structural and functional characteristics of 4-Phenoxypyridine-2-carboxylic acid hydrochloride make it a valuable compound for pharmaceutical research. Its potential applications in various therapeutic areas, including neurodegenerative diseases, inflammatory conditions, and metabolic disorders, underscore its importance in the development of new drugs. As research in this field continues to advance, it is likely that 4-Phenoxypyridine-2-carboxylic acid hydrochloride will play an increasingly important role in the treatment of a wide range of diseases.

One of the key advantages of 4-Phenoxypyridine-2-carboxylic acid hydrochloride is its ability to modulate multiple biological targets. This property is particularly valuable in the context of polypharmacology, where drugs are designed to target multiple pathways to achieve therapeutic benefits. The phenoxyl group and the carboxylic acid group in this compound are believed to contribute to its ability to interact with various receptors and enzymes, making it a versatile therapeutic agent.

As the field of pharmaceutical research continues to evolve, the potential applications of 4-Phenoxypyridine-2-carboxylic acid hydrochloride are likely to expand. Ongoing research is expected to uncover new therapeutic uses for this compound, further highlighting its importance in the development of novel therapeutics. The structural flexibility and functional versatility of 4-Phenoxypyridine-2-carboxylic acid hydrochloride make it a promising candidate for future drug discovery efforts.

In summary, 4-Phenoxypyridine-2-carboxylic acid hydrochloride is a compound with significant potential in pharmaceutical research. Its structural features, including the pyridine ring, phenoxyl group, and carboxylic acid group, contribute to its diverse biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for drug development. As research in this area continues to advance, it is likely that 4-Phenoxypyridine-2-carboxylic acid hydrochloride will play an increasingly important role in the treatment of a wide range of diseases.

The compound 4-Phenoxypyridine-2-carboxylic acid hydrochloride is a promising molecule with significant potential in pharmaceutical research due to its structural features and functional versatility. Here's a concise summary of its key aspects: ### Structural Features 1. Pyridine Ring: The core structure provides aromaticity and potential for interactions with biological targets. 2. Phenoxyl Group: Attached to the pyridine ring, this group enhances solubility and may contribute to interactions with receptors or enzymes. 3. Carboxylic Acid Group: Introduces polarity and potential for ionization, which can influence pharmacokinetic properties. 4. Hydrochloride Salt Form: Enhances solubility, stability, and bioavailability, making it suitable for pharmaceutical formulation. ### Functional Versatility - Multi-Target Modulation: The compound can interact with multiple biological pathways, making it a candidate for polypharmacology. - Therapeutic Potential: - Neurodegenerative Diseases: Anti-inflammatory and neuroprotective properties suggest applications in conditions like Alzheimer’s or Parkinson’s. - Inflammatory Disorders: Modulation of inflammatory pathways may benefit rheumatoid arthritis or inflammatory bowel disease. - Metabolic Disorders: Effects on glucose metabolism indicate potential for diabetes management. - Cancer: Anti-inflammatory and metabolic modulating properties may target tumor microenvironments. ### Research Highlights - Prodrug Potential: The hydrochloride form may act as a prodrug, converting to the active compound in vivo. - Lead Compound: Its structural flexibility allows for modifications to optimize therapeutic efficacy and selectivity. - Future Directions: Ongoing studies may uncover additional applications, expanding its role in drug discovery. ### Conclusion 4-Phenoxypyridine-2-carboxylic acid hydrochloride stands out as a versatile compound with broad therapeutic potential. Its structural features and functional versatility position it as a valuable candidate for addressing complex diseases, warranting further research to fully explore its pharmacological applications.